Cas no 2185590-59-2 (3-(4-fluorobenzenesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine)

• Product Name: 3-(4-fluorobenzenesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine
• CAS No: 2185590-59-2
• MF: C₂₂H₂₁FN₂O₃S
• MW: 412.477147817612
• CID: 5340655
• Update Time: 2025-06-13

3-(4-fluorobenzenesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorobenzenesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine
• (4-(1H-pyrrol-1-yl)phenyl)(3-((4-fluorophenyl)sulfonyl)piperidin-1-yl)methanone
• [3-(4-fluorophenyl)sulfonylpiperidin-1-yl]-(4-pyrrol-1-ylphenyl)methanone

• Inchi： 1S/C22H21FN2O3S/c23-18-7-11-20(12-8-18)29(27,28)21-4-3-15-25(16-21)22(26)17-5-9-19(10-6-17)24-13-1-2-14-24/h1-2,5-14,21H,3-4,15-16H2
• InChI Key： MDDUMXWIFCNVIX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1CN(C(C2C=CC(=CC=2)N2C=CC=C2)=O)CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 658
• XLogP3: 3.4
• Topological Polar Surface Area: 67.8

Additional information on 3-(4-fluorobenzenesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine

Research Briefing on 3-(4-fluorobenzenesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine (CAS: 2185590-59-2)

3-(4-fluorobenzenesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine (CAS: 2185590-59-2) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a fluorobenzenesulfonyl group and a pyrrole-containing benzoyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of significant interest for drug discovery and development.

The synthesis of 3-(4-fluorobenzenesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine involves a multi-step process that ensures high yield and purity. Key steps include the sulfonylation of the fluorobenzene ring and the subsequent coupling with the pyrrole-containing benzoyl group. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound. The synthetic route has been optimized to facilitate large-scale production, which is crucial for further preclinical and clinical studies.

Pharmacological evaluations of 3-(4-fluorobenzenesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine have revealed its potential as a modulator of specific biological targets. In vitro studies demonstrate its affinity for certain enzyme systems and receptor proteins, suggesting its applicability in treating disorders related to these targets. For instance, preliminary data indicate its efficacy in inhibiting inflammatory pathways, which could pave the way for its use in autoimmune diseases. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been characterized to assess its suitability as a drug candidate.

Recent research has also explored the mechanistic underpinnings of 3-(4-fluorobenzenesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine. Molecular docking studies and computational modeling have provided insights into its binding interactions with target proteins. These studies highlight the compound's ability to occupy specific active sites, thereby modulating protein function. Such findings are instrumental in understanding its therapeutic potential and guiding the design of derivatives with enhanced activity and selectivity.

In conclusion, 3-(4-fluorobenzenesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine (CAS: 2185590-59-2) represents a promising candidate for further drug development. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a valuable tool for addressing unmet medical needs. Ongoing research aims to elucidate its full therapeutic spectrum and optimize its clinical potential. Future studies will likely focus on in vivo efficacy, toxicity profiling, and formulation development to advance this compound toward clinical trials.